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Compound of Interest

Compound Name: 4-Octyne-3,6-diol

Cat. No.: B15348232

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. The information provided is based on publicly available
data and should not be used for clinical or diagnostic purposes.

Introduction

This technical guide provides a comprehensive overview of the available toxicological data for
4-octyne-3,6-diol and its more extensively studied analogue, 3,6-dimethyl-4-octyne-3,6-diol.
Due to a significant disparity in the available safety and toxicological information, this report will
primarily focus on 3,6-dimethyl-4-octyne-3,6-diol (CAS Number: 78-66-0), while also
presenting the limited data available for 4-octyne-3,6-diol (CAS Number: 24434-07-9). This
guide is designed to be a valuable resource for professionals in research and development by
summarizing key toxicological endpoints, outlining relevant experimental methodologies, and
visualizing standardized testing workflows.

Chemical Identity and Physical Properties

A clear distinction between the two compounds is crucial for accurate toxicological assessment.
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3,6-Dimethyl-4-octyne-3,6-

Property 4-Octyne-3,6-diol _
diol
CAS Number 24434-07-9 78-66-0[1][2]
Molecular Formula CsH1402 C10H1802[1][2]
Molecular Weight 142.20 g/mol 170.25 g/mol [1][2]
) 3,6-dimethyloct-4-yne-3,6-diol,
Synonyms oct-4-yne-3,6-diol

Surfynol 82[1][2]

Physical Form

Not readily available

White to almost white powder

or crystalline solid[2]

Melting Point

Not readily available

52.0 to 55.0 °C[2]

Boiling Point

Not readily available

Approximately 135 °CJ[2]

Toxicological Profile of 3,6-Dimethyl-4-octyne-3,6-
diol

The majority of the available toxicological data pertains to the dimethylated form of 4-octyne-
3,6-diol. The following sections summarize the known hazards and toxicological endpoints.

Hazard Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3,6-dimethyl-4-octyne-3,6-diol is classified as follows:

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed[1]

Serious Eye Damage/Eye ” H319: Causes serious eye

Irritation irritation[1]

Summary of Toxicological Endpoints

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dimethyl-4-octyne-3_6-diol
https://www.smolecule.com/products/s1533091
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dimethyl-4-octyne-3_6-diol
https://www.smolecule.com/products/s1533091
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dimethyl-4-octyne-3_6-diol
https://www.smolecule.com/products/s1533091
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dimethyl-4-octyne-3_6-diol
https://www.smolecule.com/products/s1533091
https://www.smolecule.com/products/s1533091
https://www.smolecule.com/products/s1533091
https://www.smolecule.com/products/s1533091
https://www.benchchem.com/product/b15348232?utm_src=pdf-body
https://www.benchchem.com/product/b15348232?utm_src=pdf-body
https://www.benchchem.com/product/b15348232?utm_src=pdf-body
https://www.benchchem.com/product/b15348232?utm_src=pdf-body
https://www.benchchem.com/product/b15348232?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dimethyl-4-octyne-3_6-diol
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dimethyl-4-octyne-3_6-diol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

The available data on the toxicological endpoints for 3,6-dimethyl-4-octyne-3,6-diol are
summarized in the table below. It is important to note that while hazard classifications are
available, specific quantitative data from non-clinical studies (e.g., LD50 values, irritation
scores) are not consistently reported in the public domain.

Toxicological . Route of o
. Species Results Classification
Endpoint Exposure
Acute Oral N Harmful if
o Not specified Oral Acute Tox. 4[1][3]
Toxicity swallowed.
) Shall not be
Skin
) o - classified as -
Corrosion/Irritatio  Not specified Dermal o Not Classified
corrosivel/irritant
n
to skin.[3]
Serious Eye -~ Causes serious )
o Not specified Ocular o Eye Irrit. 2A
Damage/Irritation eye irritation.[1]
' Shall not be
Respiratory or ) -~
. N Dermal/lnhalatio  classified as a .
Skin Not specified ) Not Classified
o n respiratory or
Sensitization ) o
skin sensitiser.[3]
Shall not be
Germ Cell - ) classified as B
o Not specified Not applicable Not Classified
Mutagenicity germ cell
mutagenic.[3]
Shall not be
Carcinogenicity Not specified Not applicable classified as Not Classified
carcinogenic.[3]
Shall not be
Reproductive N ] classified as a N
o Not specified Not applicable ) Not Classified
Toxicity reproductive

toxicant.[3]

Experimental Protocols
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Detailed experimental protocols for the key toxicological endpoints are based on the
internationally recognized OECD (Organisation for Economic Co-operation and Development)
Guidelines for the Testing of Chemicals. These standardized methods ensure the quality and
comparability of toxicological data.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

This method is used to assess the acute toxic effects of a substance when administered orally.
It is designed to use fewer animals and cause less suffering than traditional LD50 tests.

Methodology:

e Sighting Study: A single animal is dosed at a starting dose level (e.g., 300 mg/kg) to
determine the appropriate starting dose for the main study. The outcome of the sighting
study dictates the subsequent dosing regimen.

e Main Study: Groups of animals of a single sex (typically female rats) are dosed in a stepwise
procedure using a series of fixed doses (5, 50, 300, and 2000 mg/kg).

o Administration: The test substance is administered as a single oral dose by gavage. Animals
are fasted prior to dosing.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

e Necropsy: All animals are subjected to a gross necropsy at the end of the study.

o Endpoint: The test allows for the classification of the substance into one of the GHS
categories for acute oral toxicity based on the observed toxicity and mortality at the different
dose levels.
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Main Study
Iterate dosing Decision Point:
Sighting Study (if necessary) e higher Classification
ose lower
BEERE Classify substance based on
Dose single animal Select starting dose |_| _inform Dose group of 5 animals p 2 y
[(e_g” 300 mg /kg))—bCObsen/e for lox\clly/mcnahq)—»[ for main study (single Sex) ot starting dose GHS criteria (Categories 15 or Unclassified)
Observe for 14 days Gross Nect
(mortality, clinical signs, body weight) ey
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Prepare animal
(clip fur on dorsal area)
Apply 0.5 mL or 0.5 g of substance
to ~6 cm? of skin
Cover with gauze patch and
semi-occlusive dressing
G—hour exposure periocD
Remove patch and
clean the area

Observe and score for
erythema and edema at
1, 24, 48, and 72 hours

l

Continue observation
up to 14 days for reversibility

l

Classify substance based on
severity and reversibility of effects
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(Select healthy albino rabbiD

'

Instill 0.1 mL or 0.1 g of substance) (Untreated eye serves as CoerD

into the conjunctival sac of one eye

l

Examine cornea, iris, and conjunctiva
at 1, 24, 48, and 72 hours

'

Score lesions using a
standardized system

'

Continue observation
up to 21 days for reversibility

'

Classify substance based on
severity and persistence of lesions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of 4-Octyne-3,6-diol and its
Dimethylated Analogue]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15348232#toxicological-profile-of-4-octyne-3-6-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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